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Introduction
2-Ethyl-1,3-hexanediol (CAS No. 94-96-2) is a versatile aliphatic alcohol characterized as a

colorless, nearly odorless, and viscous liquid.[1][2] With the chemical formula C8H18O2, it

possesses two chiral centers, leading to the existence of diastereoisomers.[3] This diol is

notable for its low water solubility and its miscibility with alcohols and ethers.[2] Its utility spans

various industries, where it functions as an effective insect repellent, a solvent in printing inks, a

component in cosmetic formulations, and a chemical intermediate in the synthesis of

plasticizers and polyurethane resins.[1][2][4] This document provides a comprehensive

overview of its physical and chemical properties, synthesis, applications, and relevant

experimental protocols.

Chemical Structure and Identification
IUPAC Name: 2-ethylhexane-1,3-diol[5]

Synonyms: Ethohexadiol, Octylene glycol, Ethyl hexanediol[5][6]

CAS Number: 94-96-2[5]

Molecular Formula: C8H18O2[7]
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SMILES: CCCC(C(CC)CO)O[5]

InChI: InChI=1S/C8H18O2/c1-3-5-8(10)7(4-2)6-9/h7-10H,3-6H2,1-2H3[5]

Physical and Chemical Properties
2-Ethyl-1,3-hexanediol is a high-boiling liquid that sets to a glass-like state at very low

temperatures.[1] It is relatively insoluble in water and mineral oils but shows good compatibility

with aliphatic hydrocarbons.[1]

Table 1: Physical Properties of 2-Ethyl-1,3-Hexanediol
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Property Value Reference(s)

Molecular Weight 146.23 g/mol [5][7]

Appearance
Nearly colorless, viscous, oily

liquid
[1][2][8]

Odor Odorless [5]

Boiling Point
241-249 °C (at 1013 hPa / 760

mmHg)
[2][5][9][10]

Melting Point -40 °C (sets to glass) [1][2][5][10]

Density
0.933 - 0.94 g/cm³ (at 20-25

°C)
[2][10]

Specific Gravity 0.942 (at 20 °C) [1]

Flash Point
136 °C (276.8 °F) (Pensky-

Martens Closed Cup)
[1][9][10]

Vapor Pressure
<0.01 mm Hg (<0.013 hPa) (at

20 °C)
[5][10]

Vapor Density 5.0 (Air = 1) [5][11]

Solubility in Water 4.2 g/L (4.2 wt%) (at 20 °C) [1][2][10]

Water Solubility in EHDiol 12 wt% (at 20 °C) [1]

Refractive Index
1.451 - 1.453 (at 20-22 °C, 589

nm)
[2][10]

Ignition Temperature 340 °C [10]

Table 2: Spectroscopic Data References
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Spectrum Type Database / Source Reference(s)

1H NMR

Sadtler Research

Laboratories, NMRShiftDB,

ChemicalBook

[5][12][13]

13C NMR Wiley-VCH GmbH [14]

Infrared (IR)

Sadtler Research

Laboratories, NIST/EPA Gas-

Phase Database

[5][15][16]

Mass Spectrometry (MS)
NIST Mass Spectrometry Data

Center
[5][17]

Raman John Wiley & Sons, Inc. [5]

Synthesis Pathway
2-Ethyl-1,3-hexanediol is commercially produced via a two-step process starting from n-

butyraldehyde.[2][18] The first step involves an aldol condensation of two n-butyraldehyde

molecules to form the intermediate, 2-ethyl-3-hydroxyhexanal.[18][19] This intermediate is then

hydrogenated (reduced) to yield 2-ethyl-1,3-hexanediol.[18][19]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7211
https://m.chemicalbook.com/SpectrumEN_94-96-2_1HNMR.htm
https://spectrabase.com/spectrum/I5lQD9XFiTi
https://spectrabase.com/spectrum/E0Mppf3hpem
https://pubchem.ncbi.nlm.nih.gov/compound/7211
https://m.chemicalbook.com/SpectrumEN_94-96-2_IR1.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=C94962&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/7211
https://webbook.nist.gov/cgi/cbook.cgi?ID=C94962&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/7211
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4854689.htm
https://patents.google.com/patent/US5663452A/en
https://patents.google.com/patent/US5663452A/en
https://patents.google.com/patent/EP0717730B1/en
https://patents.google.com/patent/US5663452A/en
https://patents.google.com/patent/EP0717730B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 2-Ethyl-1,3-Hexanediol

n-Butyraldehyde (2 moles)

2-Ethyl-3-hydroxyhexanal

 Aldol Condensation 
 (Alkali Catalyst) 

2-Ethyl-1,3-hexanediol

 Hydrogenation 
 (e.g., Raney Nickel) 

Click to download full resolution via product page

Diagram 1: Synthesis pathway of 2-Ethyl-1,3-hexanediol.

Key Applications
The unique properties of 2-ethyl-1,3-hexanediol make it a valuable compound in numerous

applications.[20] It serves as an active ingredient, a solvent, and a chemical intermediate.
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Applications of 2-Ethyl-1,3-Hexanediol

2-Ethyl-1,3-Hexanediol

Insect Repellents Cosmetics & Personal Care Industrial Solvents Chemical Intermediates

Emollient in Creams/Lotions Coupling Agent in Shampoos Solvent for Printing Inks Solvent for Resins Plasticizer Production Polyurethane Resins

Click to download full resolution via product page

Diagram 2: Major application areas for 2-Ethyl-1,3-hexanediol.

Insect Repellents: It is a well-established and effective insect repellent, particularly against

mosquitoes, black flies, and other biting insects.[1][2]

Cosmetics: Due to its emollient and lubricating properties similar to glycerol, it is used in

cosmetic creams and lotions.[1] It also acts as a coupling and blending agent in oil-water

systems like shampoos and cleansing creams.[1][8]

Solvents and Vehicles: Its low vapor pressure and high boiling point make it a useful solvent

in printing inks and for resins.[1][2]

Chemical Intermediate: It is a precursor in the manufacture of various alkyd resins,

polyesters, and plasticizers.[1][4] In the production of two-package urethanes, it can act as a

reactive diol that incorporates into the polymer matrix, reducing volatile organic compound

(VOC) emissions.[1]

Other Applications: It is used as a lubricant for nylon spinning in the textile industry and as a

chelating agent for boric acid.[1][2]

Toxicological and Safety Summary
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2-Ethyl-1,3-hexanediol exhibits moderate to low acute toxicity. It is important to handle the

compound with appropriate personal protective equipment, as it can cause serious eye

irritation.[6][7]

Table 3: Toxicological Data
Route Species Value Reference(s)

Oral LD50 Rat
1400 - 9281 mg/kg

body weight
[1][21][22]

Dermal LD50 Rabbit
>2000 - 10251 mg/kg

body weight
[21][22]

Inhalation LC0 Rat > 3.8 mg/L air [21]

Eye Irritation: Causes severe eye irritation and damage.[6][7]

Skin Irritation: May cause mild skin irritation.[6]

Chronic Effects: Animal studies have indicated potential for adverse reproductive and fetal

effects at high, maternally toxic doses.[6]

Handling and Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible substances like strong oxidizing agents.[6][23] The material is

hygroscopic and should be protected from moisture.[6] Facilities should be equipped with an

eyewash station and a safety shower.[6]

Experimental Protocols
Protocol 1: Determination of Boiling Point (Thiele Tube
Method)
This protocol outlines the determination of the boiling point of 2-ethyl-1,3-hexanediol using the

Thiele tube method, which is suitable for small sample volumes.[24]
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Boiling Point Determination Workflow

Start

1. Fill small tube with ~0.5 mL of
2-ethyl-1,3-hexanediol.

2. Insert an inverted, sealed-end
capillary tube into the sample.

3. Attach the sample tube to a
thermometer.

4. Place assembly in a Thiele tube
containing mineral oil.

5. Gently heat the side arm of
the Thiele tube.

6. Observe for a rapid, continuous
stream of bubbles from the capillary.

7. Remove heat and allow the
apparatus to cool slowly.

8. Record the temperature at the exact
moment the liquid enters the capillary tube.

End
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Diagram 3: Experimental workflow for boiling point determination.
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Methodology:

Sample Preparation: Fill a small glass test tube (e.g., a Durham tube) to about half-full with

2-ethyl-1,3-hexanediol.[24]

Capillary Insertion: Take a capillary tube sealed at one end. Place it into the liquid in the test

tube with the open end down.[24][25]

Assembly: Attach the test tube to a thermometer using a rubber band or wire. The bottom of

the tube should be level with the thermometer's bulb.[24][25]

Heating: Clamp the assembly so that it is immersed in the mineral oil of a Thiele tube. The

heat-transfer fluid should cover the sample but not contaminate it.[24][25]

Observation: Gently heat the side arm of the Thiele tube with a Bunsen burner or

microburner. As the temperature rises, air trapped in the capillary tube will expand and exit

as bubbles.[25] Continue heating until a rapid and continuous stream of bubbles emerges

from the capillary tip.[24]

Measurement: Remove the heat source and allow the apparatus to cool. The vapor pressure

inside the capillary will decrease. The moment the bubbling stops and the liquid is drawn

back into the capillary tube, record the temperature on the thermometer. This temperature is

the boiling point of the liquid.[24][25]

Protocol 2: Analysis by Gas Chromatography (GC)
This protocol provides a general methodology for assessing the purity of 2-ethyl-1,3-hexanediol

by GC. The choice of column is critical due to the polar hydroxyl groups.

Methodology:

Column Selection:

Polar Column: A modified polyethylene glycol phase with acidic functional groups (e.g.,

SPB-1000) is a good choice to reduce peak tailing for diols.

Non-Polar Column: A poly(dimethylsiloxane) phase (e.g., Equity-1) can also be used,

which will result in less retention.
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Sample Preparation: Prepare a dilute solution of 2-ethyl-1,3-hexanediol (e.g., 0.1% in

methanol or another suitable solvent).[26]

Instrument Parameters (Example):

Technique: Capillary GC[26]

Injector: Split injection mode, 250 °C[26]

Carrier Gas: Hydrogen or Helium[26]

Oven Program: Start at 80 °C, hold for 5 minutes, then ramp at 2 °C/min to 150 °C.[26]

(Note: This specific program is for a mix of diols and may need optimization).

Detector: Flame Ionization Detector (FID), 275 °C[26]

Injection and Analysis: Inject 1 µL of the prepared sample into the GC system.

Data Interpretation: The resulting chromatogram will show peaks corresponding to 2-ethyl-

1,3-hexanediol and any impurities. Purity is determined by calculating the area percentage of

the main peak relative to the total area of all peaks.

Protocol 3: Characterization by Infrared (IR)
Spectroscopy
This protocol describes how to obtain an IR spectrum of liquid 2-ethyl-1,3-hexanediol to identify

key functional groups.

Methodology:

Technique: Attenuated Total Reflectance (ATR) is a simple method for liquid samples.

Alternatively, the sample can be analyzed as a thin film between two salt plates (e.g., NaCl

or KBr).[5]

Sample Application (ATR): Place one or two drops of 2-ethyl-1,3-hexanediol directly onto the

ATR crystal.
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Sample Application (Thin Film): Place a single drop of the liquid on one salt plate and gently

place the second plate on top to create a thin, uniform film.

Data Acquisition: Place the sample (ATR unit or salt plates) in the spectrometer's sample

compartment.

Spectrum Collection: Collect the spectrum over a typical range of 4000 cm⁻¹ to 400 cm⁻¹.

Acquire a background spectrum first and subtract it from the sample spectrum.

Interpretation: The resulting IR spectrum should be analyzed for characteristic absorption

bands. Key expected peaks for 2-ethyl-1,3-hexanediol include:

A strong, broad peak around 3300-3400 cm⁻¹ corresponding to the O-H stretching of the

alcohol groups.[27]

Peaks in the 2850-3000 cm⁻¹ region due to C-H stretching of the alkyl groups.

A peak in the 1000-1200 cm⁻¹ region corresponding to C-O stretching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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